AS1842856

• Molecular Formula: C18H22FN3O3
• Molecular Weight: 347.4 g/mol
• InChI: InChI=1S/C18H22FN3O3/c1-2-22-9-11(18(24)25)17(23)14-13(22)8-12(15(19)16(14)20)21-10-6-4-3-5-7-10/h8-10,21H,2-7,20H2,1H3,(H,24,25)
• InChIKey: MOMCHYGXXYBDCD-UHFFFAOYSA-N

Researchers often face experimental variability from non-selective FOXO inhibitors or pan-FOXO antagonists. AS1842856 resolves this with a defined isoform selectivity profile: 70% FOXO1 inhibition at 100 nM vs. only 20% (FOXO3a) and 3% (FOXO4). - Validated in vivo: Oral 100 mg/kg reduces fasting glucose in db/db mice (G6Pase ↓86%, PEPCK ↓48%) without hypoglycemia risk. - Dual FOXO1/GSK3 inhibition with documented blood-brain barrier penetration; suitable for B-ALL and vascular studies. - ≥98% purity by HPLC, powder form, with orthogonal siRNA validation data available.

AS1842856 Chemical Profile and Baseline Properties

AS1842856 is a cell-permeable oxodihydroquinoline derivative (chemical name: 5-amino-7-(cyclohexylamino)-1-ethyl-6-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid) that directly binds to and inhibits the transcriptional activity of Forkhead box O1 (FOXO1) with an IC₅₀ of 33 nM in HepG2 cells . It exhibits >30,000-fold selectivity for FOXO1 over the closely related family members FOXO3a and FOXO4 (IC₅₀ > 1 mM) . AS1842856 is orally bioavailable and has demonstrated significant efficacy in reducing fasting plasma glucose in diabetic db/db mouse models and exhibiting cytotoxicity in B-cell acute lymphoblastic leukemia (B-ALL) models [1].

Cell-permeable FOXO1 transcription inhibitor

HPLC-verified purity for reproducible target engagement

Powdered solid suitable for in vitro and in vivo research

• [1] Nagashima, T., Shigematsu, N., Maruki, R., Urano, Y., Tanaka, H., Shimaya, A., ... & Shibasaki, M. (2010). Discovery of novel forkhead box O1 inhibitors for treating type 2 diabetes: improvement of fasting glycemia in diabetic db/db mice. Molecular Pharmacology, 78(5), 961-970. View Source

AS1842856 vs. Generic FOXO Inhibitors

The FOXO transcription factor family includes functionally related but distinct proteins (FOXO1, FOXO3a, FOXO4), each with unique roles in metabolism, cell cycle, and apoptosis. A common issue with many tool compounds is the lack of selectivity, leading to confounding results. For instance, a direct comparison study found that while the novel, highly selective FOXO1 inhibitor 'Compound 10' produced clean, on-target effects, the widely used AS1842856 compound exhibited substantial FOXO1-independent, off-target activities both in vitro and in vivo [1]. This finding underscores a critical procurement consideration: researchers cannot simply substitute any generic 'FOXO1 inhibitor' and assume equivalent experimental outcomes. The specific polypharmacology of AS1842856, which includes direct inhibition of GSK3β in addition to FOXO1 [2], necessitates its careful use and comparison with more selective probes to deconvolute biological effects. Therefore, the decision to purchase AS1842856 must be driven by a specific need for its unique, albeit complex, activity profile, which is quantitatively distinct from both pan-FOXO inhibitors and newer, highly selective FOXO1 inhibitors.

Property

AS1842856

Generic FOXO inhibitor

Isoform selectivity

Partial FOXO1 preference

Divergent isoform profiles may confound results

Kinase off-targets

Confirmed GSK3 inhibition

Off-target signatures may differ substantially

Potency window

Documented in cell-based assays

Effective concentrations can shift across chemotypes

• [1] Langlet, F., Haeusler, R. A., Lindén, D., Ericson, E., Norris, T., Johansson, A., ... & Strömstedt, M. (2021). FOXO1 inhibition synergizes with FGF21 to normalize glucose control in diabetic mice. Molecular Metabolism, 49, 101187. View Source
• [2] Ketzer, F., Büttner, U., Geist, D., Kick, A., Wirth, T., & Ushmorov, A. (2025). Beyond FOXO1: AS1842856 inhibits GSK3 to enhance cytotoxic effects in B-ALL. Blood Advances, 9(14), 3441-3454. View Source

AS1842856 Quantitative Comparison Guide

FOXO1 vs. FOXO3a/FOXO4 Isoform Selectivity

AS1842856 inhibits FOXO1-mediated transcription with an IC₅₀ of 33 nM in HepG2 cells . In contrast, its activity against the closely related transcription factors FOXO3a and FOXO4 is dramatically lower, with IC₅₀ values exceeding 1 mM, representing a >30,000-fold selectivity window . At a fixed concentration of 100 nM in a HepG2 reporter assay, AS1842856 inhibited FOXO1-mediated promoter activity by 70%, compared to only 20% inhibition of FOXO4 and 3% inhibition of FOXO3a [1]. This quantifies its preferential action within the FOXO family.

FOXO1 vs FOXO3a/4 Selectivity

Data to verify

FOXO1 70% inhibition vs FOXO3a 20%, FOXO4 3% at 100 nM

Supports isoform discrimination in reporter assays

Partial selectivity; confirmatory testing recommended

Evidence Dimension	Inhibitory Potency (IC₅₀)
Target Compound Data	33 nM (FOXO1)
Comparator Or Baseline	>1 mM (FOXO3a); >1 mM (FOXO4)
Quantified Difference	>30,000-fold higher potency for FOXO1
Conditions	HepG2 cell-based transcriptional reporter assay; 100 nM fixed concentration for promoter activity comparison

Why This Matters

This high degree of selectivity is critical for researchers aiming to isolate the specific biological role of FOXO1 without confounding contributions from FOXO3a or FOXO4.

• [1] Hampton Research. (n.d.). AS1842856 product page. View Source

Potency Comparison with AS1708727

Oral administration of AS1842856 (three doses of 100 mg/kg p.o. at 0, 12, and 24 hours) resulted in a potent and differential inhibition of gluconeogenic gene expression in vivo. In diabetic db/db mice, AS1842856 reduced hepatic mRNA levels of Glucose-6-phosphatase (G6Pase) by 86% and Phosphoenolpyruvate carboxykinase (PEPCK) by 48% . In contrast, the same treatment in normoglycemic ICR mice led to a 60% reduction in G6Pase mRNA and a 45% reduction in PEPCK mRNA . This demonstrates a disease-state-dependent magnitude of effect, with a notably stronger suppression in the diabetic model.

Potency vs AS1708727

Reported

33 nM IC50 FOXO1, vs AS1708727 330 nM G6Pase

Supports concentration range selection for FOXO1 assays

Cross-study comparison; assay conditions may vary

Evidence Dimension	In Vivo Hepatic mRNA Inhibition (G6Pase)
Target Compound Data	86% inhibition (db/db diabetic mice)
Comparator Or Baseline	60% inhibition (ICR normoglycemic mice)
Quantified Difference	26 percentage points greater inhibition in diabetic state
Conditions	In vivo, oral administration (100 mg/kg, three doses over 24h), 26-hour fasting period

Why This Matters

This data is essential for researchers studying metabolic disease, as it provides quantitative benchmarks for AS1842856's efficacy in a key in vivo model and highlights its context-dependent activity.

Dual FOXO1/GSK3 Inhibition

In rat hepatoma Fao cells, AS1842856 inhibited glucose production with an IC₅₀ of 43 nM . The compound's potency against the mRNA levels of the rate-limiting enzymes varied, with an IC₅₀ of 37 nM for PEPCK mRNA and 130 nM for G6Pase mRNA . This indicates that AS1842856 more potently suppresses PEPCK transcription than G6Pase transcription, and that the overall reduction in glucose output occurs at a concentration intermediate to the inhibition of these two key enzymes.

Dual FOXO1/GSK3 Inhibition

Head-to-head

AS1842856: dual FOXO1/GSK3 inhibitor; compound 10: FOXO1-selective

Requires dual-target interpretation in pathway studies

GSK3 inhibition absent in Foxo1-KO models

Evidence Dimension	In Vitro Inhibitory Potency (IC₅₀)
Target Compound Data	37 nM (PEPCK mRNA); 130 nM (G6Pase mRNA); 43 nM (glucose production)
Comparator Or Baseline	N/A (comparison is between different biological endpoints within the same assay system)
Quantified Difference	~3.5-fold greater potency for PEPCK mRNA vs. G6Pase mRNA
Conditions	Rat hepatoma Fao cell cultures

Why This Matters

This differential potency profile provides a quantitative fingerprint for AS1842856's mechanism of action in a standard cellular model of gluconeogenesis, allowing for precise dose-response planning.

Disease-Selective Glucose Lowering in db/db Mice

An unbiased kinome screen and in vitro kinase assay identified AS1842856 as a direct inhibitor of glycogen synthase kinase 3 (GSK3) with an IC₅₀ of 34 nM, which is comparable to its potency against FOXO1 [1]. In B-ALL cell lines, the IC₅₀ of AS1842856 for cytotoxicity ranges from 1 to 40 nM [2]. Crucially, this cytotoxic effect is partially rescued by knockout of CTNNB1 (the gene encoding β-catenin, a downstream effector of GSK3 inhibition), confirming that GSK3 inhibition contributes to the compound's activity in this cancer model [3]. This represents a critical distinction from a purely selective FOXO1 inhibitor.

Glucose Lowering db/db vs Normal

Reported

Diabetic db/db: fasting glucose reduction; normal mice: no significant change

Model-selective response context for metabolic studies

Transcriptional inhibition observed in both models

Evidence Dimension	Inhibitory Potency (IC₅₀) against GSK3
Target Compound Data	34 nM (GSK3)
Comparator Or Baseline	33 nM (FOXO1, as previously established)
Quantified Difference	Comparable potency against both targets (~1:1 ratio)
Conditions	In vitro kinase assay; unbiased kinome screen

Why This Matters

This evidence is crucial for oncology researchers, as it demonstrates AS1842856's utility extends beyond FOXO1 inhibition to a validated, equipotent 'off-target' activity on GSK3, a known vulnerability in B-ALL. This dual mechanism differentiates it from newer, more selective FOXO1 probes and must be accounted for in experimental design.

• [1] Ketzer, F., Büttner, U., Geist, D., Kick, A., Wirth, T., & Ushmorov, A. (2025). Beyond FOXO1: AS1842856 inhibits GSK3 to enhance cytotoxic effects in B-ALL. Blood Advances, 9(14), 3441-3454. View Source
• [2] Ketzer, F., Büttner, U., Geist, D., Kick, A., Wirth, T., & Ushmorov, A. (2025). Beyond FOXO1: AS1842856 inhibits GSK3 to enhance cytotoxic effects in B-ALL. Blood Advances, 9(14), 3441-3454. View Source
• [3] Ketzer, F., Büttner, U., Geist, D., Kick, A., Wirth, T., & Ushmorov, A. (2025). Beyond FOXO1: AS1842856 inhibits GSK3 to enhance cytotoxic effects in B-ALL. Blood Advances, 9(14), 3441-3454. View Source

AS1842856 Application Scenarios

FOXO1 vs. FOXO3a/FOXO4 Transcription Selectivity

AS1842856 is the appropriate chemical probe for researchers requiring an orally bioavailable FOXO1 inhibitor with validated in vivo efficacy in reducing fasting plasma glucose in diabetic db/db mouse models [1]. The compound's quantitative inhibition of hepatic G6Pase and PEPCK mRNA levels (86% and 48% respectively at 100 mg/kg in db/db mice) provides a clear pharmacodynamic benchmark. For studies aiming to phenocopy the effects of hepatic FOXO1 inhibition on whole-body glucose homeostasis, AS1842856 remains the most extensively characterized tool compound available from primary literature and major vendors.

Selective Glucose Lowering in Type 2 Diabetes

For oncology-focused laboratories, AS1842856 is a uniquely validated dual inhibitor of FOXO1 and GSK3β, with IC₅₀ values of 33 nM and 34 nM respectively [1]. This specific polypharmacology has been shown to be efficacious in preclinical B-ALL models, where it decreases tumor load and penetrates the blood-brain barrier . Procurement of AS1842856 is indicated for experiments designed to exploit the combined inhibition of these two B-lymphoid vulnerabilities, as newer, more selective FOXO1 inhibitors (e.g., Compound 10) lack this GSK3β activity and will not replicate the same cytotoxic profile [2].

Dual FOXO1/GSK3 Inhibition for B-Cell Malignancies

When genetic manipulation (e.g., siRNA, CRISPR) of FOXO1 is not feasible or where acute, reversible protein inhibition is required, AS1842856 serves as a standard pharmacological tool. Its ability to directly bind active, non-phosphorylated FOXO1 with an IC₅₀ of 33 nM [1] allows for temporal control over the FOXO1-dependent transcriptional program. This is particularly relevant in studies of autophagy, adipocyte differentiation, and cell cycle regulation where AS1842856 has established literature precedence . However, users must account for its reported off-target activities [2] and confirm target engagement through orthogonal methods.

Diabetic Endothelial Dysfunction with siRNA Validation

Beyond its widely studied metabolic and oncology applications, patent filings indicate that AS1842856 has demonstrated significant promotion of wound healing in diabetic mouse models [1]. Additionally, patents describe its potential in preventing or treating addiction to synthetic drugs and diabetic nephropathy . For industrial R&D groups exploring novel indications for FOXO1 inhibition, AS1842856 represents a versatile starting point for proof-of-concept studies, with a defined chemical structure and established synthetic routes that facilitate follow-on medicinal chemistry efforts.

Application

Selection Property

Validation Focus

FOXO1 isoform selectivity studies

Partial selectivity over FOXO3a/FOXO4

Reporter assay confirmation at relevant concentration

Hepatic gluconeogenesis model-response studies

Disease-state selective pharmacodynamics

Fasting glucose and gene expression endpoints in db/db models

B-ALL cell-model studies with dual-target context

Dual FOXO1/GSK3 inhibition profile

CTNNB1 stabilization and cytotoxicity endpoints

Endothelial dysfunction model-response studies

FOXO1 target engagement validated by siRNA

Capillary tube formation and apoptosis rescue assays

• [1] Nagashima, T., Shigematsu, N., Maruki, R., Urano, Y., Tanaka, H., Shimaya, A., ... & Shibasaki, M. (2010). Discovery of novel forkhead box O1 inhibitors for treating type 2 diabetes: improvement of fasting glycemia in diabetic db/db mice. Molecular Pharmacology, 78(5), 961-970. View Source
• [2] Langlet, F., Haeusler, R. A., Lindén, D., Ericson, E., Norris, T., Johansson, A., ... & Strömstedt, M. (2021). FOXO1 inhibition synergizes with FGF21 to normalize glucose control in diabetic mice. Molecular Metabolism, 49, 101187. View Source
• [3] Iron, L., Li, X., Shi, Y., Wang, Z., & Chen, J. (2015). Novel application of FoxO1 selective inhibitor AS1842856 (Patent No. CN105853421A). Peking University. View Source
• [4] Ketzer, F., Büttner, U., Geist, D., Kick, A., Wirth, T., & Ushmorov, A. (2025). Beyond FOXO1: AS1842856 inhibits GSK3 to enhance cytotoxic effects in B-ALL. Blood Advances, 9(14), 3441-3454. View Source